N-(3-(6-(methylsulfonyl)pyridazin-3-yl)phenyl)-2-(m-tolyl)acetamide

• IUPAC Name: 2-(3-methylphenyl)-N-[3-(6-methylsulfonylpyridazin-3-yl)phenyl]acetamide
• InChI: InChI=1S/C20H19N3O3S/c1-14-5-3-6-15(11-14)12-19(24)21-17-8-4-7-16(13-17)18-9-10-20(23-22-18)27(2,25)26/h3-11,13H,12H2,1-2H3,(H,21,24)
• InChI Key: ILDRMPHOLFQBDZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CC(=O)NC2=CC=CC(=C2)C3=NN=C(C=C3)S(=O)(=O)C
• Molecular Formula: C20H19N3O3S
• Molecular Weight: 381.4 g/mol

Description

N-(3-(6-(methylsulfonyl)pyridazin-3-yl)phenyl)-2-(m-tolyl)acetamide, also known as MPT0B392, is a novel small molecule compound that has gained significant attention in the scientific community due to its potential therapeutic applications. MPT0B392 exhibits potent anti-cancer activity and has been shown to inhibit the growth of various cancer cell lines.

Scientific Research Applications

Antimicrobial Activity

Research on compounds similar to N-(3-(6-(methylsulfonyl)pyridazin-3-yl)phenyl)-2-(m-tolyl)acetamide has shown promising antimicrobial properties. For instance, the synthesis of new heterocyclic compounds incorporating sulfamoyl moiety has demonstrated potential use as antimicrobial agents, showcasing the ability of such compounds to function effectively against both bacterial and fungal strains. This area of research highlights the compound's significance in developing new antimicrobial agents that could contribute to addressing antibiotic resistance issues (Darwish et al., 2014).

Antioxidant Activity

The exploration into amidomethane sulfonyl-linked heterocycles, including derivatives related to this compound, has uncovered compounds with excellent antioxidant activity. This research signifies the potential health benefits these compounds may offer, particularly in diseases where oxidative stress plays a critical role. One study discovered a compound exhibiting greater antioxidant activity than the standard Ascorbic acid, indicating its potential for therapeutic applications (Talapuru et al., 2014).

Antimalarial and Antiviral Applications

Research into sulfonamide derivatives, including structures similar to this compound, has shown their potential in treating malaria and possibly COVID-19. Computational calculations and molecular docking studies have revealed that these compounds exhibit significant antimalarial activity and could interact with targets relevant to COVID-19, suggesting a broad spectrum of potential therapeutic applications (Fahim & Ismael, 2021).

Anticancer Activity

The exploration of novel chemical entities, such as this compound, extends into anticancer research. Studies involving the synthesis and evaluation of sulfonamide derivatives have indicated their potential in inhibiting cancer cell proliferation. This research path is crucial for developing new anticancer drugs, offering hope for more effective and targeted therapies (Carta et al., 2017).